Cas no 3048-48-4 (4-Methylbenzothiazole)

• Product Name: 4-Methylbenzothiazole
• CAS No: 3048-48-4
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD11975739
• CID: 316751
• PubChem ID: 18272
• Update Time: 2025-04-19

4-Methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-Benzothiazole
• 4-Methylbenzothiazole
• 4-METHYL-1,3-BENZOTHIAZOLE
• Benzothiazole, 4-methyl-
• Benzothiazole, 4-methyl- (7CI,8CI,9CI)
• CS-0061214
• SCHEMBL288904
• MFCD11975739
• F18224
• J-017978
• PIUXNZAIHQAHBY-UHFFFAOYSA-N
• 4-methylbenzo[d]thiazole
• 3048-48-4
• 4-methyl benzothiazole
• DTXSID00184551

• MDL： MFCD11975739
• Inchi： 1S/C8H7NS/c1-6-3-2-4-7-8(6)9-5-10-7/h2-5H,1H3
• InChI Key： PIUXNZAIHQAHBY-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 149.03001
• Monoisotopic Mass: 149.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.217
• Boiling Point: 247.9°Cat760mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.663
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles